Cas no 1604039-54-4 (trimethyl(2-tetrahydropyran-4-ylethynyl)silane)

• Product Name: trimethyl(2-tetrahydropyran-4-ylethynyl)silane
• CAS No: 1604039-54-4
• MF: C₁₀H₁₈OSi
• MW: 182.334824085236
• MDL: MFCD31725324
• CID: 4734847
• PubChem ID: 129322313
• Update Time: 2025-10-30

trimethyl(2-tetrahydropyran-4-ylethynyl)silane Chemical and Physical Properties

Names and Identifiers

• trimethyl(2-tetrahydropyran-4-ylethynyl)silane
• Trimethyl-[2-(oxan-4-yl)ethynyl]silane
• Trimethyl((tetrahydro-2H-pyran-4-yl)ethynyl)silane
• Trimethyl[(4-tetrahydropyranyl)ethynyl]silane
• 1604039-54-4
• CS-0256069
• tetrahydro-4-[2-(trimethylsilyl)ethynyl]-2H-Pyran
• SY253259
• P20048
• DB-174123
• MFCD31725324
• trimethyl[2-(oxan-4-yl)ethynyl]silane

• MDL： MFCD31725324
• Inchi： 1S/C10H18OSi/c1-12(2,3)9-6-10-4-7-11-8-5-10/h10H,4-5,7-8H2,1-3H3
• InChI Key： DPXLIPZMSBUTFI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1CCOCC1

Computed Properties

• Exact Mass: 182.112691728g/mol
• Monoisotopic Mass: 182.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Additional information on trimethyl(2-tetrahydropyran-4-ylethynyl)silane

Trimethyl(2-Tetrahydropyran-4-ylethynyl)Silane: A Comprehensive Overview

Trimethyl(2-tetrahydropyran-4-ylethynyl)silane (CAS No. 1604039-54-4) is a versatile organosilicon compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound, characterized by its unique structure featuring a tetrahydropyran ring and an ethynyl group attached to a trimethylsilyl moiety, exhibits remarkable reactivity and functional versatility. Recent advancements in synthetic methodologies and mechanistic studies have further highlighted its potential in diverse applications.

The core structure of trimethyl(2-tetrahydropyran-4-ylethynyl)silane consists of a silicon atom bonded to three methyl groups and an ethynyl group substituted with a tetrahydropyran ring. This combination of functional groups renders the compound highly reactive, particularly in cross-coupling reactions and organometallic transformations. The tetrahydropyran ring, a saturated analog of tetrahydrofuran, provides steric protection to the ethynyl group while maintaining its reactivity. This balance between stability and reactivity makes the compound an ideal precursor for constructing complex organic molecules.

Recent studies have demonstrated the utility of trimethyl(2-tetrahydropyran-4-ylethynyl)silane in the synthesis of biologically active compounds. For instance, researchers have employed this compound as a key intermediate in the construction of enantioselective natural product analogs. Its ability to undergo selective functionalization under mild conditions has been exploited to assemble intricate molecular frameworks with high precision. Furthermore, the compound has shown promise in the development of novel materials, such as low-dimensional nanomaterials and stimuli-responsive polymers.

In the realm of catalysis, trimethyl(2-tetrahydropyran-4-ylethynyl)silane has emerged as a valuable ligand precursor for transition metal catalysts. Its ability to coordinate with metal centers while maintaining its organic functionality has enabled the design of highly efficient catalysts for challenging transformations. Recent reports highlight its role in asymmetric hydrogenation reactions, where it facilitates the formation of chiral centers with excellent enantioselectivity.

The synthesis of trimethyl(2-tetrahydropyran-4-ylethynyl)silane typically involves a two-step process: first, the preparation of the tetrahydropyran derivative via ring-opening polymerization or other suitable methods; second, its coupling with trimethylsilylacetylene under controlled conditions. This approach ensures high yields and excellent purity, making it amenable for large-scale production.

From an environmental standpoint, trimethyl(2-tetrahydropyran-4-ylethynyl)silane exhibits favorable biodegradation properties under aerobic conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, yielding non-toxic byproducts that are readily integrated into natural cycles. This characteristic aligns with current sustainability trends and underscores its potential for eco-friendly applications.

In conclusion, trimethyl(2-tetrahydropyran-4-ylethynyl)silane (CAS No. 1604039-54-4) stands as a pivotal compound in modern organic chemistry. Its unique structure, coupled with its versatile reactivity and eco-friendly profile, positions it as a key player in advancing cutting-edge research across multiple disciplines. As ongoing investigations continue to uncover new facets of its utility, this compound is poised to make even greater contributions to scientific innovation.